Cas no 898405-25-9 (2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide)

• Product Name: 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide
• CAS No: 898405-25-9
• MF: C₁₃H₁₅Cl₂NO₃S
• MW: 336.234100580215
• CID: 6321620
• PubChem ID: 18573599
• Update Time: 2025-05-25

2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide
• Benzamide, 2,5-dichloro-N-ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• MLS001234895
• SMR000811026
• DTXSID901163941
• HMS3004G10
• 2,5-Dichloro-N-ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)benzamide
• F2545-0186
• AKOS024659295
• 898405-25-9
• 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-ethylbenzamide
• 2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylbenzamide
• CHEMBL1611875

• Inchi： 1S/C13H15Cl2NO3S/c1-2-16(10-5-6-20(18,19)8-10)13(17)11-7-9(14)3-4-12(11)15/h3-4,7,10H,2,5-6,8H2,1H3
• InChI Key： NKGYWGXGHOTUIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N(CC)C1CCS(C1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 335.0149699g/mol
• Monoisotopic Mass: 335.0149699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide

Professional Introduction to Compound with CAS No. 898405-25-9 and Product Name: 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide

The compound with the CAS number 898405-25-9 and the product name 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's identity is the 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide moiety. This moiety is characterized by the presence of two chlorine atoms at the 2 and 5 positions of the benzamide ring, which enhances its reactivity and interaction with biological targets. Additionally, the 1,1-dioxo-1lambda6-thiolan-3-yl group introduces a thiolane core, which is known for its stability and ability to form hydrogen bonds. These structural elements collectively contribute to the compound's potential as a versatile intermediate in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of thiolane derivatives in developing novel therapeutic agents. The thiolane scaffold is particularly interesting due to its ability to modulate various biological pathways. For instance, studies have shown that thiolane derivatives can exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide compound leverages these properties by incorporating a benzamide group, which further enhances its pharmacological activity.

In terms of synthesis, the preparation of 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 5 positions of the benzamide ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the thiolane core requires expertise in organic synthesis techniques such as cyclization and functional group transformations.

The biological activity of this compound has been a subject of extensive investigation. Preliminary studies have demonstrated that 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide exhibits promising effects on various biological targets. These include enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown potential in inhibiting kinases that are implicated in cancer progression. These findings suggest that this compound could be a valuable candidate for further development into a therapeutic agent.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for drug design. The combination of the 2,5-dichloro benzamide moiety and the thiolane core provides a rich framework for structural modifications. By varying substituents on these functional groups, chemists can fine-tune the pharmacological properties of the compound. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis and characterization of 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes for this compound has provided valuable insights into constructing complex heterocyclic frameworks. These methodologies can be adapted for other related compounds, thereby facilitating further research in medicinal chemistry.

In conclusion, 2,5-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in advancing therapeutic strategies across various disease areas.